Nonanoic acid, 2-ethyl-
Overview
Description
Nonanoic acid, 2-ethyl-, also known as Ethyl nonanoate, is a chemical compound with the formula CH₃(CH₂)₇COOC₂H₅ . It is also referred to as Nonanoic acid ethyl ester, Ethyl pelargonate, and Pelargonic acid ethyl ester . It is used in the synthesis of various products .
Synthesis Analysis
The esterification of nonanoic acid with 2-ethylhexanol has been studied in both batch and continuous operations . This process is promoted by Amberlyst-15 and Amberlite IR120 resins . The best nonanoic acid conversion (85%) was obtained at a temperature of 363 K, a flow rate of 4.17·10⁻⁹ m³/s, and an alcohol:acid molar ratio of 5:1 .Molecular Structure Analysis
The molecular formula of Nonanoic acid, 2-ethyl- is C11H22O2 . The InChI representation is InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10(4-2)11(12)13/h10H,3-9H2,1-2H3,(H,12,13) . The Canonical SMILES representation is CCCCCCCC(CC)C(=O)O .Chemical Reactions Analysis
The esterification of nonanoic acid with 2-ethylhexanol has been studied extensively . The reaction kinetics of this process have been investigated, with factors such as catalyst loading, molar ratio, and reaction temperature affecting the degree of fractional conversion .Physical And Chemical Properties Analysis
Nonanoic acid, 2-ethyl- has a molecular weight of 186.29 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 8 . The Exact Mass and Monoisotopic Mass are both 186.161979940 g/mol . The Topological Polar Surface Area is 37.3 Ų .Scientific Research Applications
Chemical Properties
2-Ethylnonanoic acid is a chemical compound with the CAS Number: 14276-84-7 and a molecular weight of 186.29 . It has a linear formula of C11H22O2 . The compound is typically stored at temperatures between 0-8°C .
Safety Information
The compound is classified under GHS07 for safety, with hazard statements H315, H319, and H335 . Precautionary measures include P261, P305+351+338, and P302+352 .
Dairy Research
In dairy research, 2-ethylnonanoic acid has been identified in the study of caprine and bovine colostrum . It is one of the short-chain volatile fatty acids (VFA) that contribute to the distinctive odor of colostrum .
Food Science
In food science, particularly in the study of dairy products, 2-ethylnonanoic acid has been identified as one of the major odor-active acids found in semi-hard goat milk cheese . It contributes to the unique flavor profile of these cheeses .
Analytical Chemistry
In analytical chemistry, 2-ethylnonanoic acid can be used as an internal standard for the quantification of volatile compounds . This is particularly useful in the analysis of food products and other substances where the identification and quantification of volatile compounds are necessary .
Mechanism of Action
While the exact mechanism of action of Nonanoic acid, 2-ethyl- is not explicitly stated in the papers retrieved, nonanoic acid, a related compound, is known to have antifungal properties . It is also used as a herbicide, where it works by stripping the waxy cuticle of the plant, causing cell disruption, cell leakage, and death by desiccation .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethylnonanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10(4-2)11(12)13/h10H,3-9H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRCGAHTZOXPQPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(CC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60881256 |
Source
|
| Record name | 2-ethylnonanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60881256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nonanoic acid, 2-ethyl- | |
CAS RN |
14276-84-7 |
Source
|
| Record name | 2-Ethylnonanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14276-84-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nonanoic acid, 2-ethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014276847 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nonanoic acid, 2-ethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-ethylnonanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60881256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethylnonan-1-oic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.683 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2-ethylnonanoic acid used as an internal standard in this research?
A1: 2-Ethylnonanoic acid is chosen as the internal standard for several reasons:
- Structural Similarity: It shares structural similarities with the target analytes – volatile branched-chain, odd carbon-numbered, and unsaturated fatty acids – found in cheese and milk fat []. This similarity ensures that the internal standard exhibits similar chemical behavior during extraction and analysis as the target compounds.
- Unique Presence: It is not naturally present in the samples being analyzed []. This characteristic is crucial for an internal standard, as it prevents interference with the quantification of naturally occurring fatty acids in the cheese and milk fat.
- Chromatographic Behavior: It displays distinct chromatographic separation from the target analytes, allowing for clear identification and quantification of all compounds of interest [].
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